Cas no 2375247-56-4 ((2R,7S)-2,7-Difluorocycloheptan-1-one)

• Product Name: (2R,7S)-2,7-Difluorocycloheptan-1-one
• CAS No: 2375247-56-4
• MF: C₇H₁₀F₂O
• MW: 148.150509357452
• CID: 5829973
• PubChem ID: 145874561
• Update Time: 2025-05-27

(2R,7S)-2,7-Difluorocycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R,7S)-2,7-Difluorocycloheptan-1-one
• 2375247-56-4
• EN300-7443230

• Inchi： 1S/C7H10F2O/c8-5-3-1-2-4-6(9)7(5)10/h5-6H,1-4H2/t5-,6+
• InChI Key： IZEMCFXAAMBWOT-OLQVQODUSA-N
• SMILES： F[C@@H]1C([C@@H](CCCC1)F)=O

Computed Properties

• Exact Mass: 148.06997126g/mol
• Monoisotopic Mass: 148.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on (2R,7S)-2,7-Difluorocycloheptan-1-one

Exploring the Unique Properties and Applications of (2R,7S)-2,7-Difluorocycloheptan-1-one (CAS No. 2375247-56-4)

The compound (2R,7S)-2,7-Difluorocycloheptan-1-one (CAS No. 2375247-56-4) is a fluorinated cycloheptanone derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. With its unique stereochemistry and fluorine substitution pattern, this molecule serves as a valuable building block for the synthesis of complex organic molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

One of the most intriguing aspects of (2R,7S)-2,7-Difluorocycloheptan-1-one is its stereospecific configuration. The (2R,7S) designation indicates the precise spatial arrangement of the fluorine atoms, which can significantly influence the compound's reactivity and interaction with biological targets. This level of control is crucial for developing enantiomerically pure pharmaceuticals, a growing trend in the industry to minimize side effects and improve efficacy. The presence of fluorine atoms at the 2 and 7 positions also introduces unique electronic properties, making this compound a fascinating subject for computational chemistry studies.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in agrochemicals, materials science, and medicinal chemistry. (2R,7S)-2,7-Difluorocycloheptan-1-one fits perfectly into this trend, offering researchers a versatile intermediate for creating novel fluorinated structures. Its seven-membered ring system provides an interesting scaffold that can be further functionalized to explore new chemical space, a strategy that has become increasingly important in the quest for innovative therapeutic agents.

The synthesis of (2R,7S)-2,7-Difluorocycloheptan-1-one presents several interesting challenges that have captured the attention of synthetic chemists. Developing efficient, stereoselective routes to this compound requires careful consideration of protecting group strategies and fluorination methodologies. Recent advances in asymmetric synthesis and fluorination techniques have made the production of such complex molecules more accessible, opening new possibilities for their application in various research areas.

From a materials science perspective, the incorporation of (2R,7S)-2,7-Difluorocycloheptan-1-one into polymer backbones or as a precursor for specialty chemicals could lead to materials with improved thermal stability and unique optical properties. The fluorine atoms in this compound may impart desirable characteristics such as increased hydrophobicity or altered electronic properties, making it potentially valuable for developing advanced materials for electronics or coatings applications.

As the pharmaceutical industry continues to explore new chemical entities, compounds like (2R,7S)-2,7-Difluorocycloheptan-1-one (CAS No. 2375247-56-4) are becoming increasingly important. Their ability to serve as versatile intermediates in medicinal chemistry campaigns makes them valuable assets in drug discovery pipelines. The current trend toward personalized medicine and targeted therapies further emphasizes the need for precisely controlled molecular architectures like this fluorinated cycloheptanone derivative.

Environmental considerations are also driving interest in fluorinated compounds like (2R,7S)-2,7-Difluorocycloheptan-1-one. Researchers are investigating how the introduction of fluorine atoms can improve the environmental profile of pharmaceuticals by reducing dosage requirements through enhanced potency and metabolic stability. This approach aligns with the growing focus on green chemistry principles in drug development.

The analytical characterization of (2R,7S)-2,7-Difluorocycloheptan-1-one presents interesting opportunities for method development. Advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying the compound's purity and stereochemical integrity. These analytical challenges reflect broader trends in chemical analysis, where increasingly sophisticated methods are required to characterize complex molecular architectures.

Looking to the future, (2R,7S)-2,7-Difluorocycloheptan-1-one may play a significant role in emerging areas of chemical research. Its potential applications in fragment-based drug discovery, as a building block for molecular probes, or as a template for catalyst design make it a compound worth watching. As synthetic methodologies continue to advance, we can expect to see even more innovative uses for this and related fluorinated cycloheptanone derivatives.

For researchers interested in exploring the properties of (2R,7S)-2,7-Difluorocycloheptan-1-one (CAS No. 2375247-56-4), it's important to consider the compound's stability under various conditions and its compatibility with different reaction types. The growing body of literature on fluorinated compounds provides valuable insights that can guide experimental design and help maximize the utility of this interesting molecule in diverse research applications.